Cas no 1411990-76-5 (Methyl [(4-cyano-1-ethyl-5,6,7,8-tetrahydroisoquinolin-3-yl)sulfanyl]acetate)

• Product Name: Methyl [(4-cyano-1-ethyl-5,6,7,8-tetrahydroisoquinolin-3-yl)sulfanyl]acetate
• CAS No: 1411990-76-5
• MF: C₁₅H₁₈N₂O₂S
• MW: 290.380622386932
• CID: 5060259
• Update Time: 2025-06-13

Methyl [(4-cyano-1-ethyl-5,6,7,8-tetrahydroisoquinolin-3-yl)sulfanyl]acetate Chemical and Physical Properties

Names and Identifiers

• methyl [(4-cyano-1-ethyl-5,6,7,8-tetrahydroisoquinolin-3-yl)sulfanyl]acetate
• Methyl 2-((4-cyano-1-ethyl-5,6,7,8-tetrahydroisoquinolin-3-yl)thio)acetate
• STL286645
• methyl 2-[(4-cyano-1-ethyl-5,6,7,8-tetrahydroisoquinolin-3-yl)sulfanyl]acetate
• Methyl [(4-cyano-1-ethyl-5,6,7,8-tetrahydroisoquinolin-3-yl)sulfanyl]acetate

• Inchi： 1S/C15H18N2O2S/c1-3-13-11-7-5-4-6-10(11)12(8-16)15(17-13)20-9-14(18)19-2/h3-7,9H2,1-2H3
• InChI Key： VNBXEBDUEKQURT-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC)C1=C(C#N)C2CCCCC=2C(CC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 3.5
• Topological Polar Surface Area: 88.3

Additional information on Methyl [(4-cyano-1-ethyl-5,6,7,8-tetrahydroisoquinolin-3-yl)sulfanyl]acetate

Recent Advances in the Study of Methyl [(4-cyano-1-ethyl-5,6,7,8-tetrahydroisoquinolin-3-yl)sulfanyl]acetate (CAS: 1411990-76-5)

Methyl [(4-cyano-1-ethyl-5,6,7,8-tetrahydroisoquinolin-3-yl)sulfanyl]acetate (CAS: 1411990-76-5) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

The compound's unique structure, featuring a tetrahydroisoquinoline core with a cyano and ethyl substituent, along with a sulfanylacetate moiety, makes it a versatile scaffold for further chemical modifications. Recent synthetic efforts have demonstrated efficient routes to produce this compound with high purity and yield, which is critical for its use in downstream applications. Additionally, computational studies have provided insights into its molecular interactions with biological targets, suggesting potential mechanisms of action.

In vitro and in vivo studies have explored the biological activities of Methyl [(4-cyano-1-ethyl-5,6,7,8-tetrahydroisoquinolin-3-yl)sulfanyl]acetate and its derivatives. Preliminary results indicate promising activity against certain cancer cell lines, attributed to its ability to modulate specific signaling pathways. Furthermore, its pharmacokinetic properties, such as stability and bioavailability, have been investigated to assess its suitability as a drug candidate. These studies are foundational for the development of new therapeutic agents targeting diseases with high unmet medical needs.

Recent collaborations between academic and industrial researchers have accelerated the exploration of this compound's potential. For instance, partnerships have led to the identification of novel derivatives with enhanced potency and selectivity. These advancements underscore the importance of interdisciplinary approaches in translating chemical discoveries into viable therapeutic options. The compound's role in the broader context of drug development is also being evaluated, with a focus on its scalability and cost-effectiveness for large-scale production.

In conclusion, Methyl [(4-cyano-1-ethyl-5,6,7,8-tetrahydroisoquinolin-3-yl)sulfanyl]acetate (CAS: 1411990-76-5) represents a promising candidate for further investigation in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable tool for the discovery of new drugs. Future research should focus on optimizing its pharmacological profile and exploring its potential in combination therapies. The ongoing studies highlight the dynamic nature of chemical biology and the continuous efforts to innovate in drug discovery.